Cas no 2097925-73-8 (3-{1-(5-bromopyrimidin-2-yl)piperidin-4-ylmethyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one)

• Product Name: 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-ylmethyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one
• CAS No: 2097925-73-8
• MF: C₁₇H₂₀BrN₅O
• MW: 390.27760219574
• CID: 6104433
• PubChem ID: 126941633
• Update Time: 2025-10-22

3-{1-(5-bromopyrimidin-2-yl)piperidin-4-ylmethyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-ylmethyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one
• 3-{[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]methyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one
• 2097925-73-8
• AKOS032929485
• F6606-1875
• 3-[[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]methyl]-6-cyclopropylpyrimidin-4-one

• Inchi： 1S/C17H20BrN5O/c18-14-8-19-17(20-9-14)22-5-3-12(4-6-22)10-23-11-21-15(7-16(23)24)13-1-2-13/h7-9,11-13H,1-6,10H2
• InChI Key： OQJIXOHNVOFZLH-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCC(CN2C=NC(=CC2=O)C2CC2)CC1

Computed Properties

• Exact Mass: 389.08512g/mol
• Monoisotopic Mass: 389.08512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-ylmethyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one

Introduction to 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-ylmethyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one (CAS No. 2097925-73-8)

3-{1-(5-bromopyrimidin-2-yl)piperidin-4-ylmethyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2097925-73-8, belongs to the class of dihydropyrimidinones, which are well-known for their diverse biological activities. The presence of a 5-bromopyrimidine moiety and a piperidine ring in its structure contributes to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of this compound features a pyrimidine core substituted with a cyclopropyl group at the 6-position and a piperidine moiety linked to a brominated pyrimidine at the 1-position. This specific arrangement of functional groups makes it an intriguing candidate for further investigation in medicinal chemistry. The bromine atom in the 5-bromopyrimidine segment not only enhances the electrophilicity of the molecule but also allows for further derivatization through cross-coupling reactions, which is a common strategy in drug discovery.

In recent years, there has been growing interest in dihydropyrimidinone derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have shown promise as inhibitors of key enzymes involved in cancer metabolism, inflammation, and other diseases. The synthesis of 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-ylmethyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The precise control of reaction conditions is crucial to achieving high yields and purity.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. The combination of the pyrimidine and piperidine moieties disrupts essential bacterial pathways, making it effective against resistant strains. Preliminary studies have indicated that derivatives of this class exhibit activity against both Gram-positive and Gram-negative bacteria. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent.

The pharmacokinetic properties of 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-ylmethyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one are also under investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic potential. In vitro studies have suggested that it exhibits good solubility and stability under physiological conditions, which bodes well for its future development into an oral medication. Additionally, its metabolic pathways appear to be well-characterized, allowing for predictable dosing regimens.

Another area of interest is the compound's potential as an anticancer agent. Dihydropyrimidinones have been shown to inhibit enzymes such as thymidylate synthase, which is crucial for DNA synthesis in rapidly dividing cells like cancer cells. The structural features of this compound make it a promising candidate for further development into a targeted therapy. Preclinical studies are currently underway to evaluate its efficacy and safety profile in various cancer models.

The role of computational chemistry in the study of this compound cannot be overstated. Advanced computational methods are being employed to predict how it interacts with biological targets at the molecular level. These simulations help researchers design more effective derivatives by identifying key binding sites and optimizing interactions with enzymes or receptors. This approach accelerates the drug discovery process significantly by reducing the need for extensive experimental trials.

In conclusion, 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-ylmethyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one (CAS No. 2097925-73-8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in antimicrobial and anticancer therapies make it a valuable asset in the quest for novel therapeutic agents. As research continues, further insights into its mechanism of action and pharmacokinetic properties will undoubtedly enhance our understanding and utilization of this compound.